Cas no 2679948-15-1 ((2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid)

• Product Name: (2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid
• CAS No: 2679948-15-1
• MF: C₁₄H₉F₆NO₃S
• MW: 385.281583547592
• CID: 5620017
• PubChem ID: 165931731
• Update Time: 2025-05-28

(2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,2,2-trifluoroacetamido)-3-[4-(trifluoromethyl)-1-benzothiophen-3-yl]propanoic acid
• 2679948-15-1
• EN300-28302229
• (2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid

• Inchi： 1S/C14H9F6NO3S/c15-13(16,17)7-2-1-3-9-10(7)6(5-25-9)4-8(11(22)23)21-12(24)14(18,19)20/h1-3,5,8H,4H2,(H,21,24)(H,22,23)/t8-/m0/s1
• InChI Key： XWWMNAFHKOHJSD-QMMMGPOBSA-N
• SMILES： S1C=C(C2C(C(F)(F)F)=CC=CC1=2)C[C@@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 385.02073330g/mol
• Monoisotopic Mass: 385.02073330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.6Ų

Additional information on (2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid

Comprehensive Overview of (2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid (CAS No. 2679948-15-1)

The compound (2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid (CAS No. 2679948-15-1) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiophene core and multiple trifluoromethyl groups, makes it a subject of intense study for its potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry, as the (2S) configuration plays a critical role in its biological activity.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of trifluoroacetamido and trifluoromethyl groups in this compound aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like properties. This molecule is often discussed in the context of small-molecule inhibitors and enzyme modulators, addressing common search queries like "fluorinated drug candidates" and "benzothiophene derivatives in medicine."

The synthesis of (2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid involves multi-step organic transformations, including asymmetric synthesis to achieve the desired (2S) enantiomer. Its CAS No. 2679948-15-1 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its purity and structural integrity.

From an industrial perspective, this compound is part of a growing market for high-value fine chemicals. Its applications extend beyond pharmaceuticals to include advanced materials and catalysis, topics frequently searched by professionals in these fields. The compound's stability under various conditions makes it a candidate for further exploration in sustainable chemistry initiatives, aligning with global interest in eco-friendly synthetic routes.

Ongoing research into (2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid focuses on optimizing its synthetic pathways and exploring its mechanistic interactions. Publications and patents referencing CAS No. 2679948-15-1 highlight its potential in addressing unmet medical needs, particularly in areas like inflammatory diseases and oncology. As the scientific community continues to investigate its properties, this compound remains a promising candidate for future innovations.

In summary, (2S)-2-(2,2,2-trifluoroacetamido)-3-4-(trifluoromethyl)-1-benzothiophen-3-ylpropanoic acid represents a convergence of cutting-edge chemistry and practical applications. Its relevance to contemporary research themes, such as fluorine chemistry and chiral synthesis, ensures its place in the spotlight of scientific inquiry. For researchers and industry professionals, understanding this compound's capabilities is essential for leveraging its full potential in next-generation solutions.